Cas no 140192-92-3 (1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-)

• Product Name: 1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
• CAS No: 140192-92-3
• MF: C₁₁H₆F₃N₃
• MW: 237.180652141571
• CID: 1287331
• Update Time: 2024-08-03

1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-

• Inchi： 1S/C11H6F3N3/c12-11(13,14)10-16-8-2-1-6-5-15-4-3-7(6)9(8)17-10/h1-5H,(H,16,17)
• InChI Key： OKILXHGCAOGXTJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C3NC(C(F)(F)F)=NC=3C=C2)C=CN=1

Computed Properties

• Exact Mass: 237.05148

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±45.0 °C(Predicted)
• PSA: 41.57
• pka: 7.46±0.30(Predicted)